Cas no 315695-74-0 (2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one
• CAS No: 315695-74-0
• MF: C₂₂H₂₄N₄O₃S
• MW: 424.515963554382
• CID: 6490284
• Update Time: 2025-07-14

2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one
• 2-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 2-[[2-[4-(2-hydroxyethyl)-1-piperazinyl]-2-oxoethyl]thio]-3-phenyl-

• Inchi： 1S/C22H24N4O3S/c27-15-14-24-10-12-25(13-11-24)20(28)16-30-22-23-19-9-5-4-8-18(19)21(29)26(22)17-6-2-1-3-7-17/h1-9,27H,10-16H2
• InChI Key： XCGITDOAROOJBQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2=CC=CC=C2)C=1SCC(N1CCN(CCO)CC1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 654.2±65.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one

Introduction to 2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 315695-74-0, identified as 2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one, represents a fascinating advancement in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in therapeutic interventions. The synthesis and exploration of such compounds are pivotal in addressing the evolving challenges in drug discovery and development.

At the core of this compound's appeal lies its structural complexity, which includes a piperazine moiety linked to an ethylene oxide derivative. This configuration not only enhances solubility but also facilitates interactions with biological targets. The presence of a sulfanyl group further modulates its pharmacokinetic properties, making it a promising candidate for further investigation. Such structural features are often leveraged to improve drug efficacy and reduce side effects, a critical consideration in modern pharmaceutical design.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their diverse biological activities. Quinazolines serve as scaffolds for numerous pharmacologically active agents, including anticancer, antiviral, and anti-inflammatory compounds. The specific derivative mentioned here, 2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one, builds upon this legacy by incorporating novel functional groups that may enhance its interaction with biological receptors.

The sulfanyl group in the molecule is particularly noteworthy, as it can influence both the electronic properties and the solubility of the compound. Sulfanyl-containing derivatives have been shown to exhibit enhanced binding affinity to certain enzymes and receptors, which is crucial for developing drugs with improved target specificity. This feature makes the compound a valuable asset in the quest for new therapeutic agents.

Recent studies have highlighted the importance of hydroxyethyl piperazine derivatives in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic profiles due to their ability to cross the blood-brain barrier and interact with central nervous system targets. The incorporation of a hydroxyethyl side chain into the piperazine ring in 2-({2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}sulfanyl)-3-phenyl-3,4-dihydroquinazolin-4-one not only enhances solubility but also modulates its pharmacological activity.

The phenyl group at the 3-position of the quinazoline ring adds another layer of complexity to this molecule. Phenyl-substituted quinazolines are known for their ability to interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. This makes them particularly relevant in the development of targeted therapies for conditions such as cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinazoline derivatives have been extensively studied for their anticancer properties, with several drugs already on the market derived from this scaffold. The specific modifications introduced in 2-{(24-(2-hydroxyethyl)piperazin1yI)-2-oXOethyI}~sulanyI)-3-ph~nyl~3~dihydroqu~n~z~lin~4-one may enhance its ability to inhibit key enzymes involved in tumor growth and progression.

Moreover, the compound's structural features make it an attractive candidate for further derivatization and optimization. Medicinal chemists often use such molecules as starting points for structure-based drug design (SBDD), leveraging computational tools to predict how modifications will affect biological activity. The presence of multiple functional groups provides ample opportunities for fine-tuning properties such as potency, selectivity, and metabolic stability.

In conclusion, 315695~74~0 is a representative example of how intricate molecular design can lead to novel therapeutic agents with significant potential. Its unique structural features, including the piperazine moiety, hydroxyethyl side chain, sulfanyl group, and phenyl substitution, make it a compelling subject for further research. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases.